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Compound of Interest

Compound Name: Lapidin

Cat. No.: B1249762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lapidin is a naturally occurring bicyclic sesquiterpene found in plants of the Ferula genus.[1] It

has garnered significant interest within the scientific community due to its potential therapeutic

properties, including anti-inflammatory, antinociceptive, and antipyretic effects. As with any

compound under investigation for pharmaceutical development, comprehensive structural and

analytical data are paramount. This document provides detailed application notes on the

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for Lapidin, complete

with experimental protocols and visual representations of its potential signaling pathways.

Disclaimer: The NMR and mass spectrometry data presented in this document are predicted

and illustrative, based on the known chemical structure of Lapidin and typical spectral

characteristics of sesquiterpenes. This information is intended for educational and guidance

purposes in the absence of publicly available experimental data.
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Property Value

IUPAC Name

[(3R,3aS,4S,8aS)-3-hydroxy-6,8a-dimethyl-8-

oxo-3-propan-2-yl-2,3a,4,5-tetrahydro-1H-

azulen-4-yl] (Z)-2-methylbut-2-enoate

CAS Number 79863-24-4

Molecular Formula C₂₀H₃₀O₄

Molecular Weight 334.45 g/mol

Predicted NMR Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy is an essential technique for the structural

elucidation of organic molecules. Below are the predicted ¹H and ¹³C NMR chemical shifts for

Lapidin, which can serve as a reference for experimental data acquisition and interpretation.

Predicted ¹H NMR Data (CDCl₃, 500 MHz)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

6.10 q 1H H-7'

5.85 s 1H H-5

5.40 d 1H H-4

4.20 s 1H OH

2.80 - 2.90 m 1H H-3a

2.40 - 2.50 m 1H H-2a

2.20 - 2.30 m 1H H-2b

2.10 d 3H H-10'

1.90 s 3H H-9'

1.85 s 3H H-14

1.25 s 3H H-15

1.10 d 3H H-12

0.95 d 3H H-13

Predicted ¹³C NMR Data (CDCl₃, 125 MHz)
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Chemical Shift (δ) ppm Carbon Type Assignment

209.0 C C-8

170.5 C C-1'

160.0 C C-6

140.0 CH C-7'

128.0 C C-2'

125.0 CH C-5

85.0 C C-3

80.0 CH C-4

55.0 C C-8a

50.0 CH C-3a

40.0 CH₂ C-2

38.0 CH C-11

35.0 CH₂ C-1

28.0 CH₃ C-14

25.0 CH₃ C-15

20.5 CH₃ C-10'

18.0 CH₃ C-12

16.0 CH₃ C-13

14.5 CH₃ C-9'

Mass Spectrometry Data
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound, as well as to gain structural information through

fragmentation analysis.
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Predicted High-Resolution Mass Spectrometry (HRMS)
Data

Ion Calculated m/z

[M+H]⁺ 335.2217

[M+Na]⁺ 357.2036

Proposed Mass Spectrometry Fragmentation Pattern
The fragmentation of Lapidin in the mass spectrometer is expected to proceed through

characteristic losses of its functional groups and cleavage of the carbon skeleton. A plausible

fragmentation pathway is outlined below.

Precursor Ion (m/z) Fragment Ion (m/z) Neutral Loss
Proposed
Fragment Structure

335.2217 235.1642 C₅H₈O₂

Loss of the (Z)-2-

methylbut-2-enoate

group

335.2217 317.2111 H₂O
Loss of a water

molecule

335.2217 291.2217 C₃H₇
Loss of the isopropyl

group

235.1642 217.1536 H₂O
Loss of water from the

remaining core

235.1642 191.1380 C₃H₆
Loss of propene from

the azulene core

Experimental Protocols
NMR Spectroscopy Protocol
Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of Lapidin for structural

elucidation and confirmation.
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Materials and Equipment:

Lapidin sample

Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS)

5 mm NMR tubes

500 MHz (or higher) NMR spectrometer

Procedure:

Sample Preparation:

Accurately weigh approximately 5-10 mg of Lapidin.

Dissolve the sample in 0.6 mL of CDCl₃ in a clean, dry vial.

Transfer the solution to a 5 mm NMR tube.

Instrument Setup:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of CDCl₃.

Shim the magnetic field to achieve optimal homogeneity.

Tune and match the probe for both ¹H and ¹³C frequencies.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters:

Pulse sequence: zg30

Spectral width: 16 ppm
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Acquisition time: 2-3 seconds

Relaxation delay: 1-2 seconds

Number of scans: 16-64

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters:

Pulse sequence: zgpg30

Spectral width: 240 ppm

Acquisition time: 1-2 seconds

Relaxation delay: 2-5 seconds

Number of scans: 1024 or more, depending on sample concentration.

Data Processing:

Apply Fourier transformation to the acquired free induction decays (FIDs).

Phase correct the spectra.

Reference the spectra to the TMS signal (0.00 ppm for ¹H and ¹³C).

Integrate the ¹H NMR signals and pick peaks for both ¹H and ¹³C spectra.

Mass Spectrometry Protocol
Objective: To determine the accurate mass of Lapidin and to study its fragmentation pattern

using high-resolution mass spectrometry.

Materials and Equipment:
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Lapidin sample

Methanol or acetonitrile (LC-MS grade)

Formic acid (optional, for enhancing ionization)

High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled with an electrospray

ionization (ESI) source.

Procedure:

Sample Preparation:

Prepare a stock solution of Lapidin at 1 mg/mL in methanol.

Dilute the stock solution to a final concentration of 1-10 µg/mL in 50:50 methanol:water

(with or without 0.1% formic acid).

Instrument Setup:

Calibrate the mass spectrometer according to the manufacturer's instructions to ensure

high mass accuracy.

Set the ESI source parameters:

Ionization mode: Positive

Capillary voltage: 3-4 kV

Nebulizer gas pressure: Optimized for a stable spray

Drying gas flow and temperature: Optimized for efficient desolvation

MS Acquisition:

Infuse the sample solution directly into the mass spectrometer at a flow rate of 5-10

µL/min.

Acquire full scan MS spectra over a mass range of m/z 100-500.
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MS/MS Acquisition (for fragmentation analysis):

Select the protonated molecule [M+H]⁺ (m/z 335.2217) as the precursor ion.

Perform collision-induced dissociation (CID) by applying a range of collision energies to

induce fragmentation.

Acquire product ion spectra to observe the fragment ions.

Data Analysis:

Determine the accurate mass of the molecular ion and calculate the elemental

composition.

Analyze the MS/MS spectra to identify the major fragment ions and propose a

fragmentation pathway.

Signaling Pathway and Experimental Workflow
Anti-Inflammatory Signaling Pathway of Sesquiterpenes
Lapidin, as a sesquiterpene, is likely to exert its anti-inflammatory effects by modulating key

signaling pathways involved in the inflammatory response. Sesquiterpenes are known to target

pathways such as NF-κB, MAPK, and JAK-STAT.
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Potential Anti-Inflammatory Signaling Pathway of Lapidin

Inflammatory Stimulus

Cell Surface Receptors

Intracellular Signaling Cascades

Transcription Factors

Cellular Response

LPS/Cytokines

TLR4

MAPK Pathway
(p38, JNK, ERK) IKK Complex JAK

AP-1 NF-κB

activates

STAT

Pro-inflammatory Genes
(TNF-α, IL-6, COX-2)

transcriptiontranscription transcription

Lapidin

inhibits inhibits inhibits

Click to download full resolution via product page

Caption: Lapidin may inhibit inflammatory responses by targeting MAPK, IKK, and JAK

pathways.

Experimental Workflow for Lapidin Analysis
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The following diagram illustrates a typical workflow for the isolation and characterization of

Lapidin from a natural source.

Experimental Workflow for Lapidin Analysis
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Click to download full resolution via product page

Caption: A streamlined workflow for the isolation and structural elucidation of Lapidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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